Cas no 830346-84-4 (3-Perylenehexanamine)

• Product Name: 3-Perylenehexanamine
• CAS No: 830346-84-4
• MF: C₂₆H₂₅N
• MW: 351.48340678215
• CID: 678782
• PubChem ID: 11175576
• Update Time: 2025-04-19

3-Perylenehexanamine Chemical and Physical Properties

Names and Identifiers

• 3-Perylenehexanamine
• 6-perylen-3-ylhexan-1-amine
• DTXSID50457782
• 830346-84-4

• Inchi： 1S/C26H25N/c27-17-4-2-1-3-8-18-15-16-24-22-13-6-10-19-9-5-12-21(25(19)22)23-14-7-11-20(18)26(23)24/h5-7,9-16H,1-4,8,17,27H2
• InChI Key： GYJVSBNRMHNRDG-UHFFFAOYSA-N
• SMILES： NCCCCCCC1C=CC2C3C=CC=C4C=CC=C(C=34)C3=CC=CC=1C=23

Computed Properties

• Exact Mass: 351.198699802g/mol
• Monoisotopic Mass: 351.198699802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 487
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.9
• Topological Polar Surface Area: 26Ų